Cas no 3399-72-2 (1-Cyclohexene-1-ethanol, 4-methylbenzenesulfonate)

• Product name: 1-Cyclohexene-1-ethanol, 4-methylbenzenesulfonate
• CAS No: 3399-72-2
• MF: C₁₅H₂₀O₃S
• MW: 280.382503509521
• CID: 1465920
• PubChem ID: 57149513

1-Cyclohexene-1-ethanol, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-ethanol, 4-methylbenzenesulfonate
• 2-(cyclohex-1-enyl)ethyl 4-toluenesulfonate
• EN300-7074644
• 3399-72-2
• 2-(cyclohex-1-en-1-yl)ethyl 4-methylbenzene-1-sulfonate
• 2-(Cyclohex-1-en-1-yl)ethyl 4-methylbenzenesulfonate

• Inchi： InChI=1S/C15H20O3S/c1-13-7-9-15(10-8-13)19(16,17)18-12-11-14-5-3-2-4-6-14/h5,7-10H,2-4,6,11-12H2,1H3
• InChI Key： XVGJWVOPZWUQOX-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCCC2=CCCCC2

Computed Properties

• Exact Mass: 298.12396
• Monoisotopic Mass: 280.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 74.6